Cas no 1251608-32-8 (3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1251608-32-8
• MF: C₁₈H₁₃FN₆O₂
• MW: 364.3332259655
• CID: 6262301
• PubChem ID: 49666935
• Update Time: 2025-07-21

3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• 3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• 3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-N~5~-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• 1251608-32-8
• AKOS021931877
• 3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-N-(p-tolyl)-1,2,4-oxadiazole-5-carboxamide
• 3-[1-(4-fluorophenyl)triazol-4-yl]-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• F3406-9316

• Inchi： 1S/C18H13FN6O2/c1-11-2-6-13(7-3-11)20-17(26)18-21-16(23-27-18)15-10-25(24-22-15)14-8-4-12(19)5-9-14/h2-10H,1H3,(H,20,26)
• InChI Key： XHLAUCHXXSNAPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C2=NOC(C(NC3C=CC(C)=CC=3)=O)=N2)N=N1

Computed Properties

• Exact Mass: 364.10840184g/mol
• Monoisotopic Mass: 364.10840184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide

Comprehensive Overview of 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1251608-32-8)

The compound 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1251608-32-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,3-triazole and 1,2,4-oxadiazole moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammation, cancer, and infectious diseases.

One of the most intriguing aspects of this compound is its fluorophenyl and methylphenyl substituents, which contribute to its pharmacokinetic properties. The presence of a fluorine atom enhances the molecule's metabolic stability and bioavailability, a feature highly sought after in modern drug development. Recent studies have explored its role as a kinase inhibitor, with preliminary data suggesting promising activity against specific enzyme targets. This aligns with the growing demand for small-molecule inhibitors in precision medicine.

In the context of current trends, the scientific community is increasingly focusing on heterocyclic compounds like 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide due to their versatility in drug design. Searches for terms such as "triazole-based drugs" and "oxadiazole derivatives" have surged, reflecting the interest in these chemical classes. Additionally, the compound's CAS No. 1251608-32-8 is frequently queried in academic databases, underscoring its relevance in ongoing research.

The synthesis of this compound typically involves click chemistry strategies, leveraging the 1,2,3-triazole ring formation via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its efficiency and high yield, making it a staple in combinatorial chemistry. The carboxamide group further enhances the molecule's ability to form hydrogen bonds, a critical factor in its binding affinity to biological targets. Such properties are often highlighted in discussions about structure-activity relationships (SAR) and fragment-based drug discovery.

From a commercial perspective, 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide is available through specialized chemical suppliers, catering to pharmaceutical and biotechnology industries. Its CAS No. 1251608-32-8 serves as a unique identifier, ensuring accurate procurement for research purposes. The compound's stability under standard laboratory conditions further adds to its practicality, making it a reliable choice for high-throughput screening assays.

Looking ahead, the potential applications of this compound extend beyond traditional therapeutics. Its modular structure allows for derivatization, opening doors to innovations in agrochemicals and material science. For instance, the 1,2,4-oxadiazole core is known for its photophysical properties, which could be exploited in developing fluorescent probes or sensors. Such interdisciplinary applications are increasingly popular in search queries, as scientists seek multifunctional molecules for diverse technological challenges.

In summary, 3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1251608-32-8) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential in drug discovery and beyond, positions it as a compound of enduring interest. As research continues to uncover its full capabilities, this molecule is poised to remain a focal point in the quest for innovative solutions to global health and technological challenges.